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Compound of Interest

Compound Name:
4-Nonyl Phenol Monoethoxylate-

d4

Cat. No.: B15598958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nonyl Phenol Monoethoxylate-d4 is a deuterated form of 4-Nonyl Phenol Monoethoxylate.

Nonylphenols and their ethoxylates are widespread environmental contaminants resulting from

the breakdown of non-ionic surfactants used in various industrial and consumer products. Due

to their potential endocrine-disrupting properties, the sensitive and accurate quantification of

these compounds in environmental and biological matrices is of significant interest. 4-Nonyl
Phenol Monoethoxylate-d4 serves as an invaluable tool in this analytical endeavor, primarily

utilized as an internal standard in chromatographic techniques such as liquid chromatography-

mass spectrometry (LC-MS/MS). Its deuteration provides a distinct mass difference from the

non-labeled analyte, enabling precise and accurate quantification by correcting for matrix

effects and variations during sample preparation and analysis.

Chemical and Physical Properties
While detailed experimental data for 4-Nonyl Phenol Monoethoxylate-d4 is not extensively

published, key identifiers and calculated properties are available. This information is crucial for

its application as an analytical standard.
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Property Value Source

CAS Number 2733264-27-0 [1]

Molecular Formula C₁₇H₂₄D₄O₂ [2]

Molecular Weight 268.43 g/mol [2]

Synonyms
2-(4-Nonylphenoxy)ethanol-d4,

2-(p-Nonylphenoxy)ethanol-d4
[2]

Product Format

Typically supplied as a neat

substance or in a solution

(e.g., acetone).

[3]

Synthesis
The synthesis of 4-Nonyl Phenol Monoethoxylate involves a two-step process. The first step is

the alkylation of phenol with nonene to produce 4-nonylphenol. The second step is the

ethoxylation of 4-nonylphenol with ethylene oxide.[4][5] For the deuterated analogue, a

deuterated ethylene oxide would be utilized in the ethoxylation step.

A general, non-deuterated synthesis approach involves:

Alkylation: Phenol is reacted with a mixture of nonene isomers in the presence of an acid

catalyst, such as phosphorous acid.[4]

Ethoxylation: The resulting 4-nonylphenol is then reacted with ethylene oxide under basic

conditions, often with a catalyst like potassium hydroxide (KOH), to add a single ethoxy

group.[4]

The synthesis of the deuterated compound, 4-Nonyl Phenol Monoethoxylate-d4, would follow

a similar pathway, utilizing a deuterated form of ethylene oxide (ethylene-d4 oxide) in the

ethoxylation step. This process is typically proprietary to the chemical suppliers who specialize

in stable isotope-labeled compounds.

Experimental Protocols
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4-Nonyl Phenol Monoethoxylate-d4 is primarily used as an internal standard in analytical

methods for the quantification of nonylphenol and its ethoxylates. Below is a representative

experimental protocol for the analysis of these compounds in water samples using Solid Phase

Extraction (SPE) and LC-MS/MS, adapted from established environmental analysis methods.

[6]

Objective: To quantify the concentration of 4-Nonyl Phenol Monoethoxylate in a water sample

using 4-Nonyl Phenol Monoethoxylate-d4 as an internal standard.

Materials:

Water sample

4-Nonyl Phenol Monoethoxylate-d4 solution (as internal standard)

Methanol (HPLC grade)

Dichloromethane (DCM, HPLC grade)

Hydrochloric acid (HCl) or Sodium bisulfate (NaHSO₄)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

Sample Preparation:

Collect the water sample in an amber glass bottle.

Preserve the sample by acidifying to a pH < 2 with HCl or NaHSO₄.[6]

Spike a known volume of the water sample with a precise amount of the 4-Nonyl Phenol
Monoethoxylate-d4 internal standard solution.

Solid Phase Extraction (SPE):
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Condition the SPE cartridge with methanol followed by acidified water.[6]

Load the spiked water sample onto the SPE cartridge.

Wash the cartridge to remove interfering substances.

Dry the cartridge under vacuum.

Elute the analytes (both the target compound and the internal standard) from the cartridge

using a suitable solvent mixture, such as methanol/DCM.[6]

LC-MS/MS Analysis:

Evaporate the eluent to near dryness and reconstitute in a solvent compatible with the LC

mobile phase.

Inject the reconstituted sample into the LC-MS/MS system.

Perform chromatographic separation using a C18 column with a gradient elution of water

and an organic solvent (e.g., acetonitrile or methanol), often with an additive like

ammonium acetate to improve ionization.[7]

Detect the analytes using the mass spectrometer in Multiple Reaction Monitoring (MRM)

mode.[7] Specific precursor-to-product ion transitions for both the native analyte and the

deuterated internal standard should be monitored.

Data Analysis:

Quantify the 4-Nonyl Phenol Monoethoxylate by calculating the ratio of the peak area of the

analyte to the peak area of the 4-Nonyl Phenol Monoethoxylate-d4 internal standard.

Determine the concentration of the analyte in the original sample by comparing this ratio to a

calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.

Visualizations
Synthesis of 4-Nonylphenol Ethoxylates
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Caption: General synthesis pathway for 4-Nonylphenol Ethoxylates.

Analytical Workflow Using 4-Nonyl Phenol
Monoethoxylate-d4 as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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